Cas no 1357147-38-6 (Methyl 6-cyano-1H-indole-3-carboxylate)

• Product Name: Methyl 6-cyano-1H-indole-3-carboxylate
• CAS No: 1357147-38-6
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD09836007
• CID: 1090451
• PubChem ID: 54377512
• Update Time: 2025-05-21

Methyl 6-cyano-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-1H-indole-3-carboxylate
• 6-CYANO-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
• METHYL6-CYANO-1H-INDOLE-3-CARBOXYLATE
• CS-0140671
• MFCD09836007
• 1357147-38-6
• SCHEMBL6589941
• DB-109477
• AB53357
• AS-77240

• MDL： MFCD09836007
• Inchi： 1S/C11H8N2O2/c1-15-11(14)9-6-13-10-4-7(5-12)2-3-8(9)10/h2-4,6,13H,1H3
• InChI Key： UXOQQUHZHRSERD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C=C(C#N)C=CC=21)=O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.9Ų

Methyl 6-cyano-1H-indole-3-carboxylate Security Information

• Storage Condition：(BD224064)

Additional information on Methyl 6-cyano-1H-indole-3-carboxylate

Comprehensive Overview of Methyl 6-cyano-1H-indole-3-carboxylate (CAS No. 1357147-38-6)

Methyl 6-cyano-1H-indole-3-carboxylate (CAS No. 1357147-38-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This indole derivative features a cyano group at the 6-position and a methyl ester at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting kinase inhibitors and neurodegenerative disease therapies. Researchers frequently explore its reactivity in palladium-catalyzed cross-coupling reactions, a trending topic in synthetic chemistry.

Recent studies highlight the compound's role in developing small-molecule probes for cancer research, aligning with the growing demand for precision medicine. The 6-cyano substitution enhances electron-withdrawing properties, which is critical for optimizing drug bioavailability—a key focus in modern pharmacokinetics. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, reflecting industry standards for high-throughput screening applications.

In agrochemical innovation, Methyl 6-cyano-1H-indole-3-carboxylate serves as a precursor for plant growth regulators. Its structural motif mimics natural auxin-like compounds, addressing sustainability challenges in agriculture—a hot topic among green chemistry enthusiasts. The compound's stability under ambient conditions also makes it favorable for scale-up synthesis, a frequent query in process chemistry forums.

From a commercial perspective, suppliers often emphasize its batch-to-batch consistency and compliance with REACH regulations, responding to market demands for GMP-grade intermediates. The rise of AI-driven molecular design has further amplified interest in this scaffold, as computational models predict its utility in fragment-based drug design (FBDD).

Environmental considerations are equally pivotal. The compound's biodegradation profile and ecotoxicological data are under scrutiny, coinciding with global trends toward EPA-compliant chemicals. Laboratories prioritizing carbon-neutral synthesis routes frequently cite this indole derivative as a case study.

In summary, Methyl 6-cyano-1H-indole-3-carboxylate (CAS No. 1357147-38-6) bridges multiple scientific frontiers—from medicinal chemistry to sustainable agriculture. Its adaptability to catalytic C-H activation methodologies and alignment with SDG goals ensure its relevance in next-generation research.